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Compound of Interest

Compound Name: 1,1,2-Trimethylcyclopentane

Cat. No.: B1633513 Get Quote

Essential Safety and Handling Guide for 1,1,2-
Trimethylcyclopentane
This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of 1,1,2-Trimethylcyclopentane (CAS No. 4259-00-1). As a dedicated resource

for researchers, scientists, and drug development professionals, this document is structured to

deliver immediate, actionable intelligence for laboratory safety and chemical management. Our

commitment is to empower you with the knowledge to handle this chemical with the utmost

confidence and safety.

While some sources report 1,1,2-Trimethylcyclopentane as not meeting GHS hazard criteria,

it is crucial to note its physical and chemical properties, particularly its low flash point, which

indicates a significant fire hazard.[1][2] Therefore, it must be handled with the same

precautions as a highly flammable liquid.

Understanding the Primary Hazards
The most significant immediate hazard associated with 1,1,2-Trimethylcyclopentane is its

flammability. With a flash point of 6.4°C, this chemical can form flammable vapor-air mixtures at

or near room temperature.[2] All handling procedures must be designed to mitigate the risk of

ignition.

Key Physical and Chemical Properties:
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Property Value Source

CAS Number 4259-00-1 [2]

Molecular Formula C8H16 [1][2]

Molecular Weight 112.21 g/mol [1]

Boiling Point 111.2 - 114.0 °C at 760 mmHg [2][3]

Flash Point 6.4°C [2]

Density 0.762 g/cm³ [2]

Personal Protective Equipment (PPE): Your First Line of
Defense
A robust PPE program is non-negotiable when handling flammable solvents like 1,1,2-
Trimethylcyclopentane. The selection of appropriate PPE is contingent on the specific

procedure being performed and the potential for exposure.

Recommended Personal Protective Equipment:
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Transf

erring (in open

air)

Chemical safety

goggles with side

shields or a face

shield.[4][5]

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).[5]

Laboratory coat.

Recommended,

especially if

aerosols can be

generated. Use a

NIOSH-approved

respirator with an

organic vapor

cartridge.[4][5]

Solution

Preparation/Mixi

ng

Chemical safety

goggles.[5]

Chemical-

resistant gloves.

[5]

Laboratory coat.

Not generally

required if

performed in a

well-ventilated

area or a

chemical fume

hood.[5]

Running

Reactions

(closed system)

Safety glasses.

[5]

Chemical-

resistant gloves.

[5]

Laboratory coat.
Not generally

required.[5]

Work-

up/Extraction

Chemical safety

goggles or a face

shield.[5]

Chemical-

resistant gloves.

Chemical-

resistant apron

over a laboratory

coat.

Recommended

to be performed

in a chemical

fume hood.[5]

Spill Cleanup

Chemical safety

goggles and face

shield.[5]

Heavy-duty

chemical-

resistant gloves.

Chemical-

resistant

coveralls.

A NIOSH-

approved

respirator with an

organic vapor

cartridge is

required.[6]

Glove Selection:
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While specific compatibility data for 1,1,2-Trimethylcyclopentane is not readily available, for

similar aliphatic hydrocarbons, Nitrile and Neoprene gloves generally provide adequate

protection for incidental contact.[7] It is crucial to consult the glove manufacturer's compatibility

charts and to inspect gloves for any signs of degradation before and during use.[8][9][10] For

prolonged exposure, consider using thicker gloves or double-gloving.

Procedural Guidance for Safe Handling
Adherence to standard operating procedures is critical for minimizing risks. The following step-

by-step guidance outlines the essential practices for handling 1,1,2-Trimethylcyclopentane.

3.1. Pre-Operational Checklist:

Verify Ventilation: Ensure that the work area, preferably a chemical fume hood, has adequate

ventilation.[4][11]

Inspect PPE: Check all PPE for integrity. Ensure safety showers and eyewash stations are

accessible and operational.[4]

Eliminate Ignition Sources: Remove all potential ignition sources from the work area,

including open flames, hot plates, and spark-producing equipment.[11][12][13] Use only non-

sparking tools and explosion-proof equipment.[4][14]

Grounding and Bonding: For transfers between metal containers, ensure proper grounding

and bonding to prevent static electricity discharge.[4][11]

Review Emergency Procedures: Be familiar with the location and use of fire extinguishers

(Class B), spill kits, and emergency contact information.[12][13]

3.2. Handling Operations:

Dispensing: When transferring or dispensing the chemical, do so slowly to minimize

splashing and vapor generation.

Container Management: Keep containers tightly closed when not in use to prevent the

escape of flammable vapors.
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Heating: Never heat 1,1,2-Trimethylcyclopentane with an open flame.[11] Use a water

bath, heating mantle with a controller, or other suitable indirect heating methods.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.[14] Do not eat, drink, or smoke in the work area.[14]

3.3. Post-Operational Procedures:

Decontamination: Clean the work area and any equipment used.

PPE Removal: Remove PPE in the designated area, avoiding cross-contamination.

Storage: Store 1,1,2-Trimethylcyclopentane in a cool, dry, well-ventilated area away from

incompatible materials such as strong oxidizing agents.[4] The storage area should be a

designated flammables cabinet.[15]

Spill Management and Disposal Plan
Prompt and appropriate action is crucial in the event of a spill.

4.1. Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Increase ventilation to the area.

Contain: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, dry sand, or earth.[4][14] Do not use combustible materials like sawdust.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-

sparking tools and place it in a sealed, properly labeled container for disposal.[4][14]

Large Spills: For large spills, evacuate the area and contact your institution's emergency

response team.

4.2. Waste Disposal: Waste 1,1,2-Trimethylcyclopentane and contaminated materials are

considered hazardous waste.
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Collection: Collect waste in a designated, labeled, and sealed container.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.[14] Do not dispose of it

down the drain.[4]

Visualizing the Safety Workflow
The following diagram illustrates the decision-making process for ensuring safety when

handling 1,1,2-Trimethylcyclopentane.

Caption: Workflow for Safe Handling of 1,1,2-Trimethylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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